Cas no 2138549-59-2 (4-Propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol)

• Product Name: 4-Propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol
• CAS No: 2138549-59-2
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6388854
• PubChem ID: 165608506
• Update Time: 2025-08-03

4-Propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138549-59-2
• 4-propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol
• EN300-1159062
• 4-Propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol

• Inchi： 1S/C13H25NO/c1-2-5-11-6-7-12(15)10-13(11)14-8-3-4-9-14/h11-13,15H,2-10H2,1H3
• InChI Key： FVZSJQGTNQKKGC-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N1CCCC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol

Introduction to 4-Propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol (CAS No. 2138549-59-2)

4-Propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol, identified by the chemical abstracts service number 2138549-59-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane backbone substituted with a propyl group and a pyrrolidinyl moiety at the 3-position, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and pyrrolidinyl functional groups suggests a diverse range of interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The synthesis of 4-propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol involves multi-step organic transformations that highlight the synthetic prowess required to construct such a intricate molecular framework. The cyclohexane ring serves as a stable scaffold, while the propyl and pyrrolidinyl substituents introduce specific steric and electronic properties that can modulate binding affinity and selectivity. Recent advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled the efficient preparation of analogues with tailored pharmacological profiles.

In the realm of medicinal chemistry, the pyrrolidin-1-yl group is particularly noteworthy due to its prevalence in bioactive molecules. This nitrogen-containing heterocycle is known to enhance solubility, improve metabolic stability, and facilitate interactions with biological targets such as enzymes and receptors. The hydroxyl group at the 1-position of the cyclohexane ring further contributes to the compound's reactivity, allowing for derivatization into various pharmacophores. These structural features make 4-propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol a versatile building block for designing novel therapeutic agents.

Recent studies have explored the pharmacological potential of 4-propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol and its derivatives in several disease models. For instance, researchers have investigated its effects on central nervous system (CNS) receptors, including GABA receptors and serotonin receptors, which are implicated in disorders such as anxiety, depression, and neurodegenerative diseases. Preliminary in vitro studies suggest that this compound exhibits moderate affinity for certain CNS targets, warranting further exploration in animal models.

The compound's structural similarity to known pharmacologically active molecules has also prompted investigations into its potential therapeutic applications. By leveraging structure-based drug design principles, chemists have synthesized analogues of 4-propyl-3-(pyrrolidin-1-yl)cyclohexan-1-ol with enhanced binding affinity or altered pharmacokinetic properties. These efforts have led to the identification of novel scaffolds with improved efficacy and reduced side effects. The integration of computational chemistry techniques, such as molecular docking and virtual screening, has accelerated the discovery process by predicting binding interactions between the compound and biological targets.

Moreover, the hydroxyl group at the 1-position of the cyclohexane ring provides a site for further functionalization, enabling the synthesis of esters, ethers, or amides that can modulate bioavailability and tissue distribution. This flexibility has been exploited in designing prodrugs that release active metabolites in vivo, thereby enhancing therapeutic efficacy. Such strategies are particularly relevant in developing treatments for chronic diseases where sustained drug delivery is critical.

The role of pyrrolidinyl moieties in drug design has been further underscored by recent findings in oncology research. Studies have demonstrated that pyrrolidine-based compounds can inhibit kinases and other enzymes involved in cancer cell proliferation. The structural features of 4-propyl-3-(pyrrolidin-1-y)cyclohexan-l ol, including its rigid cyclohexane backbone and polar functional groups, make it an attractive candidate for developing kinase inhibitors or other targeted therapies. Preclinical studies are ongoing to evaluate its potential as an anticancer agent.

In conclusion,4-propyl -3-(py rrol idin -l -y l)cyc lohex an-l ol (CAS No. 2138549 -59 -2) represents a fascinating molecule with significant pharmaceutical promise. Its unique structural features, combined with recent advances in synthetic chemistry and computational drug design,position it as a valuable tool for exploring new therapeutic strategies across multiple disease areas, including neurological disorders,oncology,and inflammatory conditions . Further research is warranted to fully elucidate its biological activity,pharmacokinetic properties,and clinical potential .